Cas no 1797087-83-2 (1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]-3-[(furan-2-yl)methanesulfonyl]azetidine)

• Product Name: 1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]-3-[(furan-2-yl)methanesulfonyl]azetidine
• CAS No: 1797087-83-2
• MF: C₁₅H₁₃ClF₃NO₅S₂
• MW: 443.845631361008
• CID: 5370212
• Update Time: 2025-05-24

1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]-3-[(furan-2-yl)methanesulfonyl]azetidine Chemical and Physical Properties

Names and Identifiers

• 1-[4-chloro-3-(trifluoromethyl)phenyl]sulfonyl-3-(furan-2-ylmethylsulfonyl)azetidine
• 1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]-3-[(furan-2-yl)methanesulfonyl]azetidine

• Inchi： 1S/C15H13ClF3NO5S2/c16-14-4-3-11(6-13(14)15(17,18)19)27(23,24)20-7-12(8-20)26(21,22)9-10-2-1-5-25-10/h1-6,12H,7-9H2
• InChI Key： HJCWXIMZVVPLIK-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C(C(F)(F)F)=C2)(=O)=O)CC(S(CC2=CC=CO2)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-[4-chloro-3-(trifluoromethyl)benzenesulfonyl]-3-[(furan-2-yl)methanesulfonyl]azetidine

1-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]-3-[(Furan-2-Yl)Methanesulfonyl]Azetidine: A Comprehensive Overview

1-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]-3-[(Furan-2-Yl)Methanesulfonyl]Azetidine is a highly specialized organic compound with the CAS Registry Number 1797087-83-2. This compound belongs to the class of azetidines, which are four-membered ring structures with significant potential in pharmaceutical and materials science applications. The molecule is characterized by its complex structure, incorporating a sulfonyl group attached to a chloro-substituted trifluoromethylbenzene ring and a furan-based methanesulfonyl group. These functional groups confer unique chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of 1-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]-3-[(Furan-2-Yl)Methanesulfonyl]Azetidine involves multi-step organic reactions, including nucleophilic substitutions, sulfonations, and cyclizations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies. The compound's structure has been optimized through computational chemistry techniques, such as density functional theory (DFT), to predict its electronic properties and reactivity under various conditions.

One of the most promising applications of this compound lies in its potential as a building block for drug development. The azetidine ring is known for its ability to mimic peptide bonds, making it an attractive candidate for designing bioactive molecules. Researchers have explored its role in inhibiting key enzymes involved in neurodegenerative diseases, such as beta-secretase (BACE1). Preclinical studies have demonstrated that derivatives of this compound exhibit potent enzymatic activity without significant cytotoxicity, suggesting its potential as a lead compound for therapeutic intervention.

In addition to its pharmaceutical applications, 1-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]-3-[(Furan-2-Yl)Methanesulfonyl]Azetidine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of high-performance polymers and semiconductors. Recent studies have focused on incorporating this compound into polymer frameworks to enhance their thermal stability and conductivity, which could revolutionize the production of flexible electronics.

The furan moiety within the molecule contributes significantly to its reactivity and stability. Furan-based compounds are known for their aromaticity and ability to undergo various cycloaddition reactions, which can be exploited for constructing complex molecular architectures. Researchers have utilized this property to develop novel materials with tailored optical and electronic properties, opening new avenues for optoelectronic devices.

From an environmental perspective, the synthesis and application of 1-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]-3-[(Furan-2-Yl)Methanesulfonyl]Azetidine have been evaluated for their sustainability. Green chemistry principles have been integrated into its production process, reducing waste and minimizing the use of hazardous reagents. This approach aligns with global efforts to promote eco-friendly chemical practices while maintaining high standards of product quality.

In conclusion, 1-[4-Chloro-3-(Trifluoromethyl)Benzenesulfonyl]-3-[(Furan-2-Yl)Methanesulfonyl]Azetidine represents a cutting-edge compound with diverse applications across multiple disciplines. Its intricate structure and versatile functional groups make it a valuable tool for advancing both pharmaceutical and materials science research. As ongoing studies continue to uncover new potentials, this compound is poised to play a pivotal role in shaping future innovations in these fields.